Cas no 192315-04-1 (Benzoic acid, 3-[(1-cyclopropyl-2-propynyl)oxy]-4,5-dimethoxy-, methylester)

Benzoic acid, 3-[(1-cyclopropyl-2-propynyl)oxy]-4,5-dimethoxy-, methylester structure
192315-04-1 structure
Product Name:Benzoic acid, 3-[(1-cyclopropyl-2-propynyl)oxy]-4,5-dimethoxy-, methylester
CAS No:192315-04-1
MF:C16H18O5
MW:290.311125278473
CID:1385516
PubChem ID:54377500
Update Time:2025-04-20

Benzoic acid, 3-[(1-cyclopropyl-2-propynyl)oxy]-4,5-dimethoxy-, methylester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(1-cyclopropyl-2-propynyl)oxy]-4,5-dimethoxy-, methylester
    • UXOJPKWHYOWIOX-UHFFFAOYSA-N
    • 192315-04-1
    • DB-217564
    • 3-(1-cyclopropyl-prop-2-ynyloxy)-4,5-dimethoxy-benzoic acid methyl ester
    • methyl (RS)-3-(1-cyclopropyl-prop-2-ynyloxy)-4,5-dimethoxy-benzoate
    • SCHEMBL5657658
    • Inchi: 1S/C16H18O5/c1-5-12(10-6-7-10)21-14-9-11(16(17)20-4)8-13(18-2)15(14)19-3/h1,8-10,12H,6-7H2,2-4H3
    • InChI Key: UXOJPKWHYOWIOX-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)OC)C=C(C=1OC)OC)C(C#C)C1CC1

Computed Properties

  • Exact Mass: 290.11544
  • Monoisotopic Mass: 290.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99
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